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Compound of Interest

Compound Name: 2-Benzyloxy-1,3-propanediol

Cat. No.: B125460

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 2-
(Phenylmethoxy)-1,3-propanediol, a glycerol derivative utilized in various research and
development applications. The data presented herein is compiled from verified sources to
ensure accuracy and reliability for professional use.

Quantitative Data Summary

The fundamental molecular attributes of 2-(Phenylmethoxy)-1,3-propanediol are summarized in
the table below for straightforward reference and comparison.

Property Value References

Molecular Formula C10H1403 [1][2][3][4]

Linear Formula CeHsCH20CH(CH20H)2 [5][6]

Molecular Weight 182.22 g/mol [BI41516171

CAS Number 14690-00-7 [L][3][41[5]16]
Synonyms

This compound is also known by several alternative names in scientific literature and
commercial listings:
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e 2-(Benzyloxy)-1,3-propanediol[1]
e 2-O-Benzylglycerol[1][3][4]

» Glycerol 2-benzyl ether[1][4]

Experimental Protocols

The determination of the molecular weight and formula of 2-(Phenylmethoxy)-1,3-propanediol
is typically achieved through standard analytical chemistry techniques. High-resolution mass
spectrometry (HRMS) is employed to determine the exact mass, from which the molecular
formula can be deduced. The molecular weight is then calculated based on the established
formula.

Logical Relationship Diagram

The following diagram illustrates the logical flow from compound identification to the
determination of its molecular properties.

Compound Identification Analyzed b Molecular Formula Determination Leads to _ [ Molecular Weight Calculation
(2-(Phenylmethoxy)-1,3-propanediol) (e.g., via Elemental Analysis, HRMS) (Based on Atomic Weights)

Click to download full resolution via product page

Caption: Workflow for determining the molecular formula and weight of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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